Cas no 135432-47-2 (2,5-Cyclohexadiene-1,4-dione,5-(1,1-dimethylethyl)-2,3-bis[(phenylmethyl)thio]-)

2,5-Cyclohexadiene-1,4-dione,5-(1,1-dimethylethyl)-2,3-bis[(phenylmethyl)thio]- structure
135432-47-2 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,5-(1,1-dimethylethyl)-2,3-bis[(phenylmethyl)thio]-
CAS No:135432-47-2
MF:C24H24O2S2
MW:408.576164245605
CID:192466
PubChem ID:131880
Update Time:2025-04-19

2,5-Cyclohexadiene-1,4-dione,5-(1,1-dimethylethyl)-2,3-bis[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,5-(1,1-dimethylethyl)-2,3-bis[(phenylmethyl)thio]-
    • 2,3-bis(benzylsulfanyl)-5-tert-butylcyclohexa-2,5-diene-1,4-dione
    • 2,3-dibenzylthio-6-tert-butyl-4-benzoquinone
    • 2,3-DIBENZYLTHIO-6-TERT-BUTYL-PARA-BENZOQUINONE
    • Bqsbn-2
    • DTXSID60159346
    • 2,5-Cyclohexadiene-1,4-dione, 5-(1,1-dimethylethyl)-2,3-bis((phenylmethyl)thio)-
    • 135432-47-2
    • Inchi: 1S/C24H24O2S2/c1-24(2,3)19-14-20(25)22(27-15-17-10-6-4-7-11-17)23(21(19)26)28-16-18-12-8-5-9-13-18/h4-14H,15-16H2,1-3H3
    • InChI Key: CESZLEICCACLBO-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)C1=C(C(C=C(C1=O)C(C)(C)C)=O)SCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 408.12192
  • Monoisotopic Mass: 408.121771
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 642
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.7
  • XLogP3: 6.1

Experimental Properties

  • Density: 1.21
  • Boiling Point: 529.7°Cat760mmHg
  • Flash Point: 214.7°C
  • Refractive Index: 1.637
  • PSA: 34.14
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